Cas no 2680781-16-0 (3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid)

• Product Name: 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid
• CAS No: 2680781-16-0
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5634162
• PubChem ID: 165938518
• Update Time: 2025-05-25

3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2,2,2-trifluoroacetyl)piperidin-2-yl]benzoic acid
• EN300-28290422
• 2680781-16-0
• 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)13(21)18-7-2-1-6-11(18)9-4-3-5-10(8-9)12(19)20/h3-5,8,11H,1-2,6-7H2,(H,19,20)
• InChI Key： VYTYZNFNPHRQGM-UHFFFAOYSA-N
• SMILES： FC(C(N1CCCCC1C1C=CC=C(C(=O)O)C=1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid

3-1-(2,2,2-Trifluoroacetyl)piperidin-2-ylbenzoic Acid (CAS No. 2680781-16-0): A Comprehensive Overview

In the realm of pharmaceutical and chemical research, 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid (CAS No. 2680781-16-0) has emerged as a compound of significant interest. This molecule, characterized by its unique piperidine backbone and trifluoroacetyl functional group, is widely studied for its potential applications in drug discovery and medicinal chemistry. Its structural complexity and functional versatility make it a valuable building block for synthesizing novel therapeutic agents.

The CAS No. 2680781-16-0 is often associated with highly fluorinated compounds, a class of molecules gaining traction due to their enhanced metabolic stability and bioavailability. Researchers are particularly intrigued by the trifluoroacetyl group, which is known to influence the pharmacokinetic properties of drug candidates. This compound’s benzoic acid moiety further adds to its utility, enabling facile derivatization for targeted drug design.

Recent trends in AI-driven drug discovery and computational chemistry have spotlighted compounds like 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the identification of potential therapeutic uses. This aligns with the growing demand for precision medicine and personalized therapeutics, where tailored molecular structures play a pivotal role.

The synthesis of CAS No. 2680781-16-0 involves multi-step organic reactions, often leveraging piperidine derivatives and fluorinated reagents. Its chemical stability and solubility profile make it suitable for various formulation strategies, a topic frequently searched by chemists and formulators. Additionally, its potential role in central nervous system (CNS) drug development has sparked interest, given the piperidine scaffold’s prevalence in neuroactive compounds.

From an industrial perspective, 3-1-(2,2,2-trifluoroacetyl)piperidin-2-ylbenzoic acid is often discussed in the context of green chemistry and sustainable synthesis. Researchers are exploring eco-friendly routes to produce such fluorinated compounds, addressing concerns about environmental impact. This aligns with the broader shift toward green pharmaceuticals, a hot topic in both academic and industrial circles.

In summary, CAS No. 2680781-16-0 represents a fascinating intersection of medicinal chemistry, fluorine chemistry, and drug design. Its structural features and potential applications continue to inspire innovation, making it a compound worth watching in the evolving landscape of pharmaceutical research.